1-(4-chlorophenyl)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C22H22ClN3O2/c1-15-24-20(28-26-15)14-16-6-2-3-7-19(16)25-21(27)22(12-4-5-13-22)17-8-10-18(23)11-9-17/h2-3,6-11H,4-5,12-14H2,1H3,(H,25,27)
• InChI Key: CQTMAVFOJPBWQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CC2=CC=CC=C2NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H22ClN3O2
• Molecular Weight: 395.9 g/mol

Description

1-(4-chlorophenyl)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C22H22ClN3O2 and its molecular weight is 395.89. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Research on derivatives similar to the compound has highlighted their potential in cancer treatment. A study by Ravinaik et al. (2021) synthesized a series of compounds evaluated for anticancer activity against various cancer cell lines, demonstrating moderate to excellent activity, with some derivatives outperforming the reference drug etoposide (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021). Another research effort synthesized and characterized derivatives as anticancer and antimicrobial agents, showing potent cytotoxicity against the MCF-7 cell line (Mahanthesha, S. T., & Bodke, 2021).

Antimicrobial and Antitubercular Activities

Nayak et al. (2016) explored the antitubercular activities of new derivatives against Mycobacterium tuberculosis, identifying promising molecules with significant activity and low toxicity against a normal cell line, suggesting their suitability for further drug development (Nayak, Ramprasad, Dalimba, Yogeeswari, & Sriram, 2016). Additionally, Ningaiah et al. (2014) synthesized novel pyrazole integrated 1,3,4-oxadiazoles, showing potent antimicrobial activity, with certain compounds emerging as effective antimicrobial agents (Ningaiah, Bhadraiah, Doddaramappa, Keshavamurthy, & Javarasetty, 2014).

Nematocidal Activity

A study on 1,2,4-oxadiazole derivatives revealed good nematocidal activity against Bursaphelenchus xylophilus, indicating the potential of such compounds as lead compounds for nematicide development (Liu, Wang, Zhou, & Gan, 2022).